Cas no 55619-42-6 (Benzenesulfonamide, 4-[(tetrahydro-1,4-oxazepin-4(5H)-yl)sulfonyl]-)

Benzenesulfonamide, 4-[(tetrahydro-1,4-oxazepin-4(5H)-yl)sulfonyl]- structure
55619-42-6 structure
Product Name:Benzenesulfonamide, 4-[(tetrahydro-1,4-oxazepin-4(5H)-yl)sulfonyl]-
CAS No:55619-42-6
MF:C11H16N2O5S2
MW:320.385140419006
CID:351369
PubChem ID:71364072
Update Time:2025-04-19

Benzenesulfonamide, 4-[(tetrahydro-1,4-oxazepin-4(5H)-yl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonamide, 4-[(tetrahydro-1,4-oxazepin-4(5H)-yl)sulfonyl]-
    • 4-(1,4-oxazepan-4-ylsulfonyl)benzenesulfonamide
    • 4-(1,4-Oxazepane-4-sulfonyl)benzene-1-sulfonamide
    • 55619-42-6
    • 4-((1,4-Oxazepan-4-yl)sulfonyl)benzenesulfonamide
    • DTXSID20787568
    • Inchi: 1S/C11H16N2O5S2/c12-19(14,15)10-2-4-11(5-3-10)20(16,17)13-6-1-8-18-9-7-13/h2-5H,1,6-9H2,(H2,12,14,15)
    • InChI Key: XPFBLSPFHFDTTL-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=CC=1)S(N)(=O)=O)(N1CCOCCC1)(=O)=O

Computed Properties

  • Exact Mass: 320.05018
  • Monoisotopic Mass: 320.05006396g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 512
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.4
  • Topological Polar Surface Area: 124Ų

Experimental Properties

  • PSA: 106.77

Benzenesulfonamide, 4-[(tetrahydro-1,4-oxazepin-4(5H)-yl)sulfonyl]- Related Literature

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